Cas no 1353977-80-6 (2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide)

• Product Name: 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide
• CAS No: 1353977-80-6
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 2167916
• Update Time: 2025-05-20

2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-(6-chloro-pyridin-3-ylmethyl)-n-methyl-acetamide
• 2-Amino-N-((6-chloropyridin-3-yl)methyl)-N-methylacetamide
• AM94237
• 2-Amino-N-(6-chloropyridin-3-ylmethyl)-N-methylacetamide
• 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide

• Inchi： 1S/C9H12ClN3O/c1-13(9(14)4-11)6-7-2-3-8(10)12-5-7/h2-3,5H,4,6,11H2,1H3
• InChI Key： ANPROIXNMUTDFO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C)C(CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide

Introduction to 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353977-80-6)

2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1353977-80-6, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound includes a pyridine core substituted with chloro and methyl groups, which contribute to its distinct chemical behavior and reactivity.

The compound’s name, 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide, provides a detailed insight into its chemical composition. The presence of an amino group at the 2-position and acetamide functionalities at the N-position highlights its versatility in forming various chemical bonds and interactions. These features make it a valuable building block for synthesizing more complex molecules, particularly in the context of small-molecule drug design.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit significant effects on various biological targets, including enzymes and receptors involved in metabolic pathways. The specific substitution pattern in 2-amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide may contribute to its ability to interact with these targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate enzyme activity, which is crucial for treating a wide range of diseases. For instance, studies have shown that pyridine derivatives can inhibit or activate enzymes involved in inflammation, pain signaling, and neurotransmission. The structural features of 2-amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide make it an ideal candidate for such applications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The chloro and methyl substituents on the pyridine ring must be introduced at specific positions to ensure the desired biological activity. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in research and development.

Recent research has also highlighted the importance of understanding the pharmacokinetic properties of pyridine derivatives. These studies aim to optimize the absorption, distribution, metabolism, and excretion (ADME) profiles of such compounds to enhance their therapeutic efficacy. The molecular structure of 2-amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide suggests that it may possess favorable pharmacokinetic characteristics, which could be further explored through computational modeling and experimental studies.

In addition to its potential therapeutic applications, this compound has also shown promise in the field of materials science. Pyridine derivatives are known for their ability to form stable coordination complexes with metals, which can be utilized in various industrial processes. The presence of nitrogen heterocycles in the structure of 2-amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide allows for strong metal-ligand interactions, making it a valuable component in catalytic systems.

The future direction of research on this compound is likely to focus on expanding its applications in drug discovery and materials science. By leveraging cutting-edge technologies such as high-throughput screening and computational chemistry, scientists can identify new uses for 2-amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide and related compounds. This approach will not only accelerate the development of novel therapeutics but also contribute to advancements in other scientific fields.

In conclusion, 2-Amino-N-(6-chloro-pyridin-3-ylmethyl)-N-methyl-acetamide (CAS No. 1353977-80-6) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features and biological activities make it a valuable tool for researchers working on drug development, materials science, and other related fields. As our understanding of this compound continues to grow, so too will its applications and contributions to science and industry.